Cas no 1353715-51-1 (2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1353715-51-1
• MF: C₁₂H₁₇BN₂O₄
• MW: 264.085383176804
• CID: 6832832
• PubChem ID: 57516276
• Update Time: 2025-06-25

2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1353715-51-1
• HS-8859
• 2-Methyl-3-nitro-5-(4,4,5,5-tetraMethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• VRWIZZBENYHSHO-UHFFFAOYSA-N
• 2-methyl-3-nitro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• DB-409825
• 2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• A1-01015
• Z2049947524
• SCHEMBL9956488
• EN300-12626014

• Inchi： 1S/C12H17BN2O4/c1-8-10(15(16)17)6-9(7-14-8)13-18-11(2,3)12(4,5)19-13/h6-7H,1-5H3
• InChI Key： VRWIZZBENYHSHO-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(C)=C(C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 264.1281372Da
• Monoisotopic Mass: 264.1281372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine and Its Significance in Modern Chemical Research

2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 1353715-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of various functional groups, such as a methyl group at the 2-position, a nitro group at the 3-position, and a boronic ester moiety at the 5-position, makes this compound particularly intriguing for synthetic chemists and biologists.

The boronic ester group in 2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is particularly noteworthy. Boronic esters are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions, which are fundamental in modern organic synthesis. This reaction allows for the formation of carbon-carbon bonds between boronic acids or esters and aryl or vinyl halides or triflates. The tetramethyl-substituted dioxaborolane component enhances the stability of the boronic ester under various reaction conditions, making it an excellent reagent for constructing complex molecular architectures.

The nitro group at the 3-position of the pyridine ring introduces electrophilic characteristics to the molecule. Nitro groups are versatile functional groups that can be reduced to amines or converted into other functional groups such as cyano or hydroxyl derivatives. This reactivity makes 2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine a valuable intermediate in the synthesis of more complex molecules. Additionally, the methyl group at the 2-position provides steric hindrance and can influence electronic properties through hyperconjugation.

In recent years, there has been a surge in research focused on developing novel pharmaceuticals with pyridine cores. Pyridine derivatives are ubiquitous in drug discovery due to their ability to interact with biological targets such as enzymes and receptors. The structural features of 2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine make it an attractive scaffold for designing new therapeutic agents. For instance, modifications of this compound have shown promise in inhibiting specific enzymes implicated in diseases such as cancer and inflammation.

The utility of CAS no 1353715-51-1 extends beyond pharmaceutical applications. In materials science and chemical biology, this compound serves as a building block for synthesizing more intricate molecules. Its compatibility with cross-coupling reactions allows researchers to append various substituents to the pyridine ring or introduce new functional groups at different positions. This flexibility is crucial for tailoring molecules with specific properties for applications ranging from catalysis to drug delivery systems.

Recent advancements in synthetic methodologies have further enhanced the utility of compounds like 2-methyl-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient preparations of these molecules. These innovations have not only accelerated research but also reduced costs associated with producing complex organic compounds.

The development of new synthetic routes has also led to a deeper understanding of reaction mechanisms involving boronic esters and nitro-containing compounds. For example, studies have elucidated how electronic effects influence the reactivity of nitro groups in cross-coupling reactions. Such insights are critical for designing more efficient synthetic strategies and predicting outcomes of novel reactions.

Another area where CAS no 1353715-51-1 has made significant contributions is in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting protein-protein interactions (PPIs), which are challenging to modulate with small molecules. By incorporating pyridine-based scaffolds into drug candidates, 2-methyl-3-nitro-5-(4,4-pentamethyldoxaborolanyl)pyridine provides a scaffold that can be further optimized for better pharmacokinetic properties and improved therapeutic efficacy.

The growing interest in computational chemistry has also impacted how researchers approach drug discovery using compounds like this one. Molecular modeling techniques allow scientists to predict how modifications to 2-methyl-pyridinamine will affect biological activity before conducting costly wet-lab experiments. This approach accelerates the discovery process by enabling rapid screening of potential drug candidates based on their predicted interactions with biological targets.

In conclusion, 135371551 chemical research continues to evolve rapidly thanks to innovative methodologies and interdisciplinary collaborations between chemists, biologists, pharmacologists, and computer scientists alike。 The versatility, reactivity, and potential applications make it an invaluable tool for advancing our understanding of biological systems while developing novel therapeutics that address unmet medical needs worldwide。